Cas no 2229625-13-0 (4-1-(methylsulfanyl)propan-2-ylpiperidine)

• Product Name: 4-1-(methylsulfanyl)propan-2-ylpiperidine
• CAS No: 2229625-13-0
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6458566
• PubChem ID: 165709787
• Update Time: 2025-07-28

4-1-(methylsulfanyl)propan-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(methylsulfanyl)propan-2-ylpiperidine
• 2229625-13-0
• EN300-1765525
• 4-[1-(methylsulfanyl)propan-2-yl]piperidine

• Inchi： 1S/C9H19NS/c1-8(7-11-2)9-3-5-10-6-4-9/h8-10H,3-7H2,1-2H3
• InChI Key： VZNIZRSJPLIWII-UHFFFAOYSA-N
• SMILES： S(C)CC(C)C1CCNCC1

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-1-(methylsulfanyl)propan-2-ylpiperidine

Introduction to 4-1-(methylsulfanyl)propan-2-ylpiperidine (CAS No: 2229625-13-0)

4-1-(methylsulfanyl)propan-2-ylpiperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229625-13-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The compound's molecular framework, incorporating a methylsulfanyl group and a propyl side chain, positions it as a candidate for further exploration in modulating biological pathways relevant to human health and disease.

The structure of 4-1-(methylsulfanyl)propan-2-ylpiperidine suggests that it may exhibit properties conducive to interaction with biological targets, such as enzymes or receptors, which are pivotal in therapeutic intervention. The presence of the piperidine ring, a common pharmacophore in many bioactive molecules, enhances its likelihood of binding affinity and specificity. Additionally, the methylsulfanyl substituent can contribute to hydrophobic interactions and may influence the compound's metabolic stability and pharmacokinetic profile.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in drug design. The synthesis of 4-1-(methylsulfanyl)propan-2-ylpiperidine has been reported through various chemical methodologies, including nucleophilic substitution reactions and reductive amination techniques. These synthetic approaches have been optimized to ensure high yield and purity, which are critical for subsequent preclinical and clinical evaluations.

The pharmacological potential of 4-1-(methylsulfanyl)propan-2-ylpiperidine has not yet been fully elucidated, but preliminary studies suggest that it may possess properties relevant to central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The compound's ability to cross the blood-brain barrier is under investigation, as this is a crucial factor for many CNS-targeting drugs. Furthermore, its interaction with cytochrome P450 enzymes, which are responsible for drug metabolism, is being assessed to predict its potential for drug-drug interactions.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding affinity of 4-1-(methylsulfanyl)propan-2-ylpiperidine to various biological targets. These virtual screening approaches have identified potential lead compounds that can be further optimized through structure-based drug design. Such methodologies are accelerating the discovery process by reducing the reliance on empirical screening.

The biological activity of 4-1-(methylsulfanyl)propan-2-ylpiperidine is being evaluated through in vitro assays that measure its interaction with specific enzymes and receptors. Initial findings indicate that the compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in various pathological conditions. These results are encouraging and warrant further investigation into its therapeutic potential.

In conclusion, 4-1-(methylsulfanyl)propan-2-ylpiperidine (CAS No: 2229625-13-0) represents a promising candidate for pharmaceutical development. Its unique structural features and preliminary pharmacological properties make it an attractive subject for further research. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in the development of novel therapeutics that address unmet medical needs.